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Compound of Interest

Compound Name: Copper dichlorate tetrahydrate
CAS No.: 135821-00-0
Cat. No.: B158530

Get Quote

Executive Summary & Chemical Identity

Critical Nomenclature Clarification: In the field of catalysis, a frequent nomenclature ambiguity
exists between Copper(ll) Chlorate and Copper(ll) Perchlorate. It is vital to distinguish these
before proceeding with any experimental protocol, as their reactivity profiles and safety hazards
differ drastically.
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Copper(ll) Chlorate
Feature . Copper(ll) Perchlorate
("Dichlorate™)

(or
Formula
)
CAS No. 135821-00-0 13770-18-8 (Hexahydrate)
] Strong Oxidant / Energetic ] )
Primary Role Lewis Acid Catalyst
Precursor
o Redox-active (Oxygen donor). Non-coordinating anion
Reactivity - ) o
Shock sensitive. source. High electrophilicity.
o Pyrotechnics, Photoredox Glycosylation, Diels-Alder,
Key Application o ) )
oxidations (niche). Friedel-Crafts.

Guidance: This protocol primarily details the Lewis Acid catalytic applications (relevant to drug
development) which typically utilize the Perchlorate salt due to its non-coordinating anion
properties. However, Section 4 addresses the emerging/niche use of the Chlorate salt in
oxidative photoredox chemistry.

Mechanism of Action: The "Naked" Cation Effect

For drug development applications requiring C-C or C-N bond formation, Copper(ll) salts are
utilized as Lewis Acids. The efficiency of the catalyst is dictated by the counter-ion.

e The Principle: The perchlorate anion (

) is weakly coordinating. Unlike chloride (
) or acetate (

), which bind tightly to the copper center and reduce its electrophilicity, the perchlorate anion
dissociates readily in polar organic solvents.

e The Result: This generates a highly electrophilic "naked"
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species capable of activating weak nucleophiles (e.g., in Friedel-Crafts reactions) or
activating imines for nucleophilic attack.

Visualization: Lewis Acid Activation Pathway

The following diagram illustrates the catalytic cycle for a Copper(ll) Perchlorate mediated
reaction, highlighting the anion dissociation step.
Cu-Substrate + Nucleophile

Substrate
(e.g., Imine/Carbonyl)
Complex - Catalyst Regeneration
Solvation
Cu(ClO4)2 - Anion Binding [Cu(Solv)n]?* + 2CIO4~ Product
(Pre-catalyst) (Active Electrophile) [ ~—=—=—————— T T T (Functionalized)

Click to download full resolution via product page

Caption: Kinetic pathway showing the generation of the active solvated Copper(ll) species
facilitated by the non-coordinating perchlorate anion.

Protocol A: Catalytic Synthesis of N-Heterocycles
(Drug Scaffolds)

Application: Synthesis of 1,4-dihydropyridines (Hantzsch synthesis variant) or glycosylation.
Reagent: Copper(ll) Perchlorate Hexahydrate (often mislabeled as dichlorate in older texts).

Materials & Preparation[1][2][3][4][5][6]

o Catalyst:
(1-5 mol%).
o Note: The tetrahydrate form is hygroscopic; handle in a desiccated environment.

o Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM). Must be anhydrous to prevent
hydrolysis of sensitive substrates.
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e Substrates: Aldehyde,

-keto ester, Ammonium acetate.

Experimental Workflow

o Catalyst Activation:
o Weigh

(0.5 mmol) into a flame-dried round-bottom flask.

o Optional: For strictly anhydrous conditions, dry the salt under vacuum at 40°C for 2 hours
(Caution: Do not overheat perchlorates).

e Reaction Assembly:
o Add anhydrous MeCN (10 mL).
o Add the aldehyde (10 mmol),
-keto ester (20 mmol), and ammonium acetate (10 mmol) sequentially.
e Monitoring:

o Stir at room temperature. The reaction is typically faster (1-3 hours) compared to thermal
non-catalyzed methods due to Cu(ll) Lewis acidity.

o Monitor via TLC (EtOAc/Hexane).
o Work-up:
o Quench with water. Extract with Ethyl Acetate.

o Wash organic layer with brine. Dry over

o Safety Step: Ensure no residual perchlorate salts are concentrated to dryness in the
presence of oxidizable organics. Wash the aqueous phase thoroughly.
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Data: Catalyst Efficiency Comparison

The following table highlights why the Perchlorate/Chlorate family is chosen over halides for
specific Lewis Acid tasks.

Yield
Catalyst Salt Anion Type (Hantzsch Reaction Time  Notes
Rxn)
o High turnover;
Cu(ClO4)2 Non-coordinating  94% 15h ]
clean profile.
o Similar activity;
Cu(0Tf)2 Non-coordinating  92% 15h _
more expensive.
Sluggish; anion
CuCl2 Coordinating 65% 6.0h blocks active
site.
o Low solubility in
CuS0O4 Coordinating 50% 8.0h

organics.

Protocol B: Oxidative Applications (The "Dichlorate"
Niche)

Application: Photoredox Oxidations & Energetic Materials. Reagent: Copper(ll) Chlorate
Tetrahydrate (

).

Warning: This application utilizes the compound's oxidizing power.[1] It is distinct from Lewis
Acid catalysis. This protocol is relevant for combustion catalysis or radical generation in
photoredox systems.

Scientific Basis

Copper Chlorate can serve as a source of soluble Copper(ll) that also provides an oxygen-rich
counter-ion. In photoredox chemistry, it has been investigated for the oxidation of alkanes
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where the chlorate anion may participate in the radical propagation or serve as a terminal
oxidant precursor.

Experimental Setup (Photoredox Context)

o System: Quartz reaction vessel (UV transparent).
e Reagents: Alkane substrate,

(generated in situ or dissolved), Ligand (e.qg., tris(pyrazolyl)borate).

¢ Irradiation: Blue LED or UV source.

e Mechanism: The Cu-O bond is excited, generating reactive radical species capable of
abstracting hydrogen from inert C-H bonds.

Safety Protocol for Chlorates

¢ Incompatibility: NEVER mix solid Copper Chlorate with sulfur, phosphorus, or powdered
metals (Al, Mg). This forms high-explosive mixtures.

¢ Solvents: Avoid drying solutions of Copper Chlorate in ethers or alcohols to total dryness, as
the resulting residue is shock-sensitive.

Safety & Handling Protocol (Mandatory)

Working with Copper(ll) Perchlorate and Chlorate requires adherence to strict safety standards
to prevent detonation.
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Start: Reagent Handling

Check Anion Identity

VAN

Perchlorate (ClO4) Chlorate (CIO3)

l

Safe for Solution Catalysis
Avoid heating dry residue

N\

Disposal: Dilute with water
Reduce with Sodium Bisulfite

HIGH HAZARD

Do not grind/heat
Keep wet/solvated

Click to download full resolution via product page

Caption: Decision matrix for safe handling of high-valency copper oxy-anion salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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